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Compound of Interest

Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396

For researchers, scientists, and drug development professionals, the acquisition of specific
chemical entities is a critical starting point for discovery. This technical guide addresses the
commercial availability of 2-Fluorobenzeneethanethiol, a compound of interest in various
research domains. Our findings indicate that this molecule is not readily available as a stock
chemical from major commercial suppliers. Consequently, this guide provides a pathway for its
procurement through custom synthesis and outlines commercially available, structurally related
compounds that may serve as potential starting materials or analytical comparators.

Summary of Commercial Availability

Extensive searches of chemical supplier databases and catalogs did not yield any direct, off-
the-shelf commercial sources for 2-Fluorobenzeneethanethiol, also known as 2-(2-
Fluorophenyl)ethanethiol. This suggests that the compound is either novel, highly specialized,
or not in high demand, and therefore, is not routinely synthesized and stocked by chemical
vendors. The primary route for obtaining this specific molecule is through custom chemical
synthesis services.

Custom Synthesis Providers

For researchers requiring 2-Fluorobenzeneethanethiol, engaging a company that specializes
in custom synthesis is the most viable approach. These organizations have the expertise and
infrastructure to perform multi-step syntheses of compounds not available in the commercial
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market. When selecting a custom synthesis partner, it is important to consider their track
record, technical capabilities, communication, and project management processes.

Several companies offer custom and contract chemistry services, including:

o Cayman Chemical: Provides contract services for custom chemical synthesis and analysis,
catering to the biochemical and pharmaceutical research communities.[1]

e Senn Chemicals: Specializes in the custom manufacturing of small molecules, peptides, and
amino acid derivatives, with cGMP and FDA-inspected facilities.[2]

¢ Fluorochem: Offers custom synthesis of a wide range of chemical products, including small
molecules and complex organic compounds.[3]

e GL CHEMTEC: Provides integrated solutions combining small molecule chemistry with
polymer design, offering in-house custom synthesis.[4]

o Catalyst Growth Partners: Offers contract development and manufacturing services with
expertise in various reaction chemistries and access to a global supply chain.[5]

Logical Workflow for Custom Chemical
Procurement

The process of acquiring a custom-synthesized chemical involves several key stages, from
initial inquiry to final product delivery. The following diagram illustrates a typical workflow for
procuring a compound like 2-Fluorobenzeneethanethiol.

Click to download full resolution via product page

Caption: Workflow for procuring a custom-synthesized chemical.
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Commercially Available Related Compounds

For preliminary studies, analytical method development, or as potential precursors for the

synthesis of 2-Fluorobenzeneethanethiol, researchers may consider commercially available,

structurally related compounds. The following table summarizes key data for some of these

molecules.
Molecular
Compound Molecular .
CAS Number Weight (g/mol  Notes
Name Formula |
) Non-fluorinated
) analog of the
Phenylethanethio 4410-99-5 CsH10S 138.23
| target
compound.[6]
) Basic building
Ethanethiol 75-08-1 C2HeS 62.13
block.[7]
2. Highly fluorinated
(Perfluorohexyl)e  34451-26-8 CsHsF13S 380.17 ethanethiol
thanethiol derivative.[8]
2,2,2- Trifluoro-
Trifluoroethaneth  1544-53-2 C2HsFsS 116.11 substituted
iol ethanethiol.[9]
A potential
(2- precursor for the
Bromoethyl)benz ~ 103-63-9 CsHoBr 185.06 synthesis of the
ene target
compound.

Experimental Protocols

As 2-Fluorobenzeneethanethiol is not a stock item, there are no standardized experimental

protocols from commercial suppliers. The synthesis would be a custom project, and the chosen

synthesis partner would develop a proprietary route. A plausible synthetic approach could

involve the reaction of a suitable precursor, such as 2-fluoro-1-(2-bromoethyl)benzene, with a
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thiolating agent. The development of a specific protocol would be part of the custom synthesis
service. Researchers interested in the synthesis of related radiolabeled compounds can refer
to literature on the preparation of molecules like O-(2'-[18F]fluoroethyl)-L-tyrosine, which
involves the use of reagents like 2-[18F]fluoroethyl bromide.[10]

Conclusion

While 2-Fluorobenzeneethanethiol is not commercially available off-the-shelf, this guide
provides a clear path for its acquisition through custom synthesis. By engaging with a reputable
custom synthesis provider, researchers can obtain this and other non-catalogued compounds,
enabling the advancement of their scientific and drug discovery endeavors. For initial research
phases, the use of commercially available, structurally related compounds can be a valuable
strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Procurement of 2-
Fluorobenzeneethanethiol: A Technical Guide for Researchers]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15323396#commercial-suppliers-
of-2-fluorobenzeneethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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